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Compound of Interest

Compound Name: 2,4,4-Trimethylheptane

Cat. No.: B14162806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The molecular formula C10H22 represents the alkane known as decane. Beyond the straight-

chain structure of n-decane, this formula encompasses a total of 75 structural isomers, the vast

majority of which are branched.[1][2][3] Each unique branched structure is assigned a

systematic and unambiguous name according to the rules established by the International

Union of Pure and Applied Chemistry (IUPAC). This guide provides an overview of these rules

and presents a selection of branched isomers of C10H22 as examples.

Data Presentation: IUPAC Names of Representative
C10H22 Branched Isomers
The systematic naming of branched alkanes involves identifying the longest continuous carbon

chain (the parent chain), naming the substituent groups attached to it, and indicating their

positions with numerical locants.[4][5][6] The following table summarizes the IUPAC names for

a variety of branched isomers of C10H22, categorized by the length of their parent chain.
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Parent Chain IUPAC Name

Nonane (9 carbons) 2-Methylnonane

3-Methylnonane

4-Methylnonane

5-Methylnonane

Octane (8 carbons) 2,2-Dimethyloctane[2][7]

3,3-Dimethyloctane[1][2][7]

4,4-Dimethyloctane[1][7]

3-Ethyloctane[2][7]

4-Ethyloctane[7]

Heptane (7 carbons) 2,2,3-Trimethylheptane[7]

2,2,4-Trimethylheptane[7]

3,3,5-Trimethylheptane[1]

3,4,5-Trimethylheptane[1]

4-Propylheptane[7]

3-Ethyl-2-methylheptane[7]

4-Ethyl-4-methylheptane[7]

Hexane (6 carbons) 3-Ethyl-2,2-dimethylhexane

3,3-Diethylhexane[1]

2,2,3,3-Tetramethylhexane

Pentane (5 carbons) 2,2,3,4-Tetramethylpentane

2,2,4,4-Tetramethylpentane

3,3-Diethyl-2-methylpentane
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Experimental Protocols
The determination of IUPAC names is a process of applying a standardized set of logical rules.

As this is a theoretical framework for nomenclature, experimental protocols are not applicable

to the process of naming the chemical structures themselves.

Workflow for IUPAC Nomenclature of Branched
Alkanes
The following diagram illustrates the logical workflow for determining the correct IUPAC name

for any branched-chain alkane, such as the isomers of C10H22. The process follows a

hierarchical set of rules to ensure a single, unambiguous name is derived for any given

structure.
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Start with Alkane Structure

1. Identify the Longest
Continuous Carbon Chain

(Parent Chain)

If multiple chains have
the same max length:

Tie?

2. Number the Parent Chain

Unique Longest Chain

sub_graph_choice

Choose the chain with the
GREATEST number of substituents.

Start from the end that gives the
first substituent the

LOWEST possible number.

3. Identify and Name
All Substituent Groups

(e.g., methyl, ethyl, propyl)

4. Assemble the Full IUPAC Name

Follow Final Formatting Rules:
- List substituents alphabetically (di, tri, etc. are ignored).

- Use numbers (locants) to indicate position.
- Use prefixes (di, tri, tetra) for multiple identical groups.

- Separate numbers with commas and numbers from letters with hyphens.

End: Final IUPAC Name

Click to download full resolution via product page

Caption: Logical workflow for IUPAC naming of branched alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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